Cas no 1256955-86-8 (Pyrimidine, 4-chloro-5-(phenylmethyl)-6-(trifluoromethyl)-)

• Product Name: Pyrimidine, 4-chloro-5-(phenylmethyl)-6-(trifluoromethyl)-
• CAS No: 1256955-86-8
• MF: C₁₂H₈ClF₃N₂
• MW: 272.653532028198
• CID: 2144783
• Update Time: 2023-11-19

Pyrimidine, 4-chloro-5-(phenylmethyl)-6-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-benzyl-4-chloro-6-(trifluoromethyl)pyrimidine
• CID 87167556
• Pyrimidine, 4-chloro-5-(phenylmethyl)-6-(trifluoromethyl)-

• Inchi： 1S/C12H8ClF3N2/c13-11-9(6-8-4-2-1-3-5-8)10(12(14,15)16)17-7-18-11/h1-5,7H,6H2
• InChI Key： DRGWDZWEOTYVBF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NC=N1)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 267
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.358±0.06 g/cm3(Predicted)
• Boiling Point: 304.1±37.0 °C(Predicted)
• pka: -4.45±0.28(Predicted)